Cas no 3698-89-3 (Dodecyl methyl sulfide)

Dodecyl methyl sulfide Properties

Names and Identifiers

• 1-(Methylthio)-dodecane
• n-Dodecylmethyl sulfide
• n-Dodecyl methyl sulphide
• Lauryl methyl sulphide
• Dodecyl methyl sulfide
• 1-methylsulfanyldodecane
• 2,4-DiMethylbenzaldehyde
• Sulfide,dodecyl methyl (6CI,7CI,8CI)
• 1-Methylthiododecane
• 2-Thiatetradecane
• Dodecyl methyl sulphide
• Methyl dodecyl sulfide
• Methyl laurylsulfide
• NSC 87889
• Dodecylmethyl sulfide
• n-Dodecyl methyl sulfide
• 1-(Methylsulfanyl)dodecane
• Methylthiododecane
• Methyl lauryl sulfide
• Dodecane, 1-(methylthio)-
• Methyl n-dodecyl sulfide
• Sulfide, dodecyl methyl
• 77BO1DV08U
• C13H28S
• dodecylmethylsulfide
• dodecyl(methyl)sulfane
• 1-(Methylthio)dodecane
• DSSTox_RID_80594
• DSSTox_C
• CS-0316057
• FT-0605838
• SCHEMBL4933524
• D3767
• EINECS 223-028-7
• NSC87889
• BS-43790
• NS00004991
• Q27266575
• CHEMBL3184767
• NCGC00256235-01
• CAS-3698-89-3
• UNII-77BO1DV08U
• NSC-87889
• DTXCID0024929
• AKOS015852585
• MFCD00015073
• J-650230
• DTXSID2044929
• 3698-89-3
• SCHEMBL199243
• EC 223-028-7
• KJWHJDGMOQJLGF-UHFFFAOYSA-N
• Tox21_301265
• D90223
• Dodecyl methyl sulfide, 97%
• +Expand

• MDL： MFCD00015073
• InChIKey： KJWHJDGMOQJLGF-UHFFFAOYSA-N
• Inchi： 1S/C13H28S/c1-3-4-5-6-7-8-9-10-11-12-13-14-2/h3-13H2,1-2H3
• SMILES： S(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 216.19100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 11
• Monoisotopic Mass: 216.191
• Heavy Atom Count: 14
• Complexity: 91.2
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 25.3

Experimental Properties

• LogP: 5.27030
• PSA: 25.30000
• Refractive Index: n20/D 1.4610(lit.)
• Boiling Point: 110°C/0.2mmHg(lit.)
• Melting Point: -2°C(lit.)
• Flash Point: Fahrenheit: >230 ° f
  Celsius: >110 ° c
  
• Density: 0.816 g/mL at 25 °C(lit.)

Dodecyl methyl sulfide Security Information

• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Hazardous Material transportation number：UN 3334
• Hazard Statement： H413
• TSCA：Yes

Dodecyl methyl sulfide Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether